Deuterium Mass Shift for Accurate LC-MS Quantitation
The target compound incorporates five deuterium atoms at the 3, 3, 4, 5, and 5 positions of the piperidine ring, producing a +5 Da mass shift (m/z increase from ~516.5 to ~521.5 for the [M+H]+ ion) relative to non-deuterated TC-N 1752 . This isotopic separation exceeds the minimum +3 Da threshold required for reliable MS/MS multiple reaction monitoring (MRM) without isotopic peak overlap or cross-talk interference [1]. In contrast, non-deuterated TC-N 1752 provides zero mass shift and cannot function as an internal standard for itself, while alternative +3 Da deuterated analogs (e.g., methyl-d3 labeled) may exhibit inadequate chromatographic co-elution if the deuteration site alters polarity or retention time [2].
| Evidence Dimension | Mass shift for LC-MS/MS internal standardization |
|---|---|
| Target Compound Data | +5 Da (m/z increase from ~516.5 to ~521.5 for [M+H]+ ion) |
| Comparator Or Baseline | Non-deuterated TC-N 1752: 0 Da shift; +3 Da deuterated analogs: +3 Da shift |
| Quantified Difference | Target compound exceeds minimum +3 Da requirement for unambiguous MS/MS discrimination with margin for isotopic envelope separation; non-deuterated comparator provides zero usable mass shift |
| Conditions | Electrospray ionization LC-MS/MS in positive ion mode; multiple reaction monitoring (MRM) acquisition |
Why This Matters
Procurement of a +5 Da deuterated internal standard is essential for achieving FDA/EMA bioanalytical method validation guidance-compliant quantification (accuracy 85-115%, precision ≤15% CV) of TC-N 1752 in plasma, tissue homogenates, or in vitro incubation matrices.
- [1] Alfa Chemistry. Deuterated Molecular Building Blocks: Stable Isotope Standards for Quantitative LC-MS/MS Analysis. Isotope Science Division Technical Reference. View Source
- [2] Stokvis, E.; Rosing, H.; Beijnen, J.H. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3), 401-407. View Source
